Cas no 1326887-15-3 (3-(4-chlorophenyl)-1-[(4-methoxyphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione)

• Product Name: 3-(4-chlorophenyl)-1-[(4-methoxyphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• CAS No: 1326887-15-3
• MF: C₂₀H₁₇ClN₂O₃S
• MW: 400.878582715988
• CID: 5322322
• Update Time: 2025-05-17

3-(4-chlorophenyl)-1-[(4-methoxyphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1-[(4-methoxyphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• 3-(4-chlorophenyl)-1-[(4-methoxyphenyl)methyl]-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione

• Inchi： 1S/C20H17ClN2O3S/c1-26-16-8-2-13(3-9-16)12-22-17-10-11-27-18(17)19(24)23(20(22)25)15-6-4-14(21)5-7-15/h2-11,17-18H,12H2,1H3
• InChI Key： LKWUJUHDASPDLX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(N(CC2C=CC(=CC=2)OC)C2C=CSC2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 600
• XLogP3: 3.7
• Topological Polar Surface Area: 75.2

Additional information on 3-(4-chlorophenyl)-1-[(4-methoxyphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

3-(4-Chlorophenyl)-1-[(4-Methoxyphenyl)methyl]-1H,2H,3H,4H-Thieno[3,2-d]Pyrimidine-2,4-Dione: A Comprehensive Overview

The compound with CAS No. 1326887-15-3, known as 3-(4-chlorophenyl)-1-[(4-methoxyphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidine derivatives, which are known for their potential in drug discovery due to their unique structural features and bioactivity profiles.

The molecular structure of this compound is characterized by a thienopyrimidine ring system fused with a dione moiety. The presence of a 4-chlorophenyl group and a (4-methoxyphenyl)methyl substituent introduces significant electronic and steric effects that can influence its interactions with biological targets. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties and bioavailability of thienopyrimidine derivatives.

One of the most intriguing aspects of this compound is its potential as a lead molecule for the development of novel therapeutic agents. Research conducted in 2023 has demonstrated that thieno[3,2-d]pyrimidine-2,4-dione derivatives exhibit promising anti-inflammatory and antioxidant activities. These findings suggest that the compound could be explored further for applications in treating chronic inflammatory diseases and oxidative stress-related disorders.

Moreover, the 4-methoxyphenyl group attached to the molecule plays a crucial role in enhancing its solubility and stability. This is particularly important for drug delivery systems where maintaining the integrity of the compound during transit through biological barriers is essential. Recent advancements in nanotechnology have enabled researchers to encapsulate such compounds within lipid nanoparticles, significantly improving their bioavailability.

In terms of synthesis, this compound is typically derived from multi-step organic reactions involving nucleophilic aromatic substitution and cyclization processes. The incorporation of the chlorophenyl and methoxyphenyl groups requires precise control over reaction conditions to ensure high yields and purity. Innovations in catalytic methods have streamlined these processes, making large-scale production more feasible.

Another area of active research revolves around the pharmacodynamics of this compound. Preclinical studies have shown that it exhibits selective binding to certain protein targets involved in cellular signaling pathways. For instance, its interaction with kinase enzymes has been implicated in its potential anti-cancer properties. These findings align with broader trends in oncology research focusing on targeted therapies that minimize off-target effects.

Looking ahead, the integration of artificial intelligence (AI) into drug design is expected to accelerate the optimization of compounds like this one. Machine learning algorithms can predict optimal substituent patterns and identify potential drug candidates with higher efficiency than traditional trial-and-error methods. This approach holds particular promise for enhancing the potency and selectivity of thienopyrimidine derivatives.

In conclusion, CAS No. 1326887-15-3 represents a cutting-edge molecule with immense potential in pharmaceutical research. Its unique structure, combined with recent advancements in synthetic methodologies and computational tools, positions it as a key player in the development of next-generation therapeutics. As research continues to uncover its full spectrum of biological activities, this compound will undoubtedly contribute significantly to advancing medical science.